Cas no 666721-42-2 (2-Thiophenecarboxylic acid, 4-(4-aminophenyl)-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 4-(4-aminophenyl)-, methyl ester
• CAS No: 666721-42-2
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 395993
• PubChem ID: 60082951
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 4-(4-aminophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-(4-aminophenyl)-, methyl ester
• methyl 4-(4-aminophenyl)thiophene-2-carboxylate
• DTXSID80733602
• 666721-42-2
• SCHEMBL6369543

• Inchi： 1S/C12H11NO2S/c1-15-12(14)11-6-9(7-16-11)8-2-4-10(13)5-3-8/h2-7H,13H2,1H3
• InChI Key： UACIGSPILIWNLX-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C(=O)OC)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 233.05113
• Monoisotopic Mass: 233.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 52.32